1-(4-bromophenyl)-3-hydroxy-3-phenyl-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 1-(4-bromophenyl)-3-phenyl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C18H18BrN2OS.BrH/c19-15-7-9-16(10-8-15)20-13-18(22,14-5-2-1-3-6-14)21-11-4-12-23-17(20)21;/h1-3,5-10,22H,4,11-13H2;1H/q+1;/p-1
• InChI Key: KRPWZRNCDYEGIF-UHFFFAOYSA-M
• Canonical SMILES: C1C[N+]2=C(N(CC2(C3=CC=CC=C3)O)C4=CC=C(C=C4)Br)SC1.[Br-]
• Molecular Formula: C18H18Br2N2OS
• Molecular Weight: 470.2 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including an imidazo[2,1-b][1,3]thiazin ring, a phenyl ring, and a bromide ion. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name and formula. It contains an imidazo[2,1-b][1,3]thiazin ring, which is a type of heterocyclic ring containing nitrogen and sulfur atoms. Attached to this ring are a phenyl group, a hydroxy group, and a bromide ion.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazo[2,1-b][1,3]thiazin ring, the phenyl group, the hydroxy group, and the bromide ion. Each of these groups can participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromide ion would likely make it relatively heavy and possibly increase its boiling and melting points.

Future Directions

The study of novel compounds like this one is an important part of advancing our understanding of chemistry and biology. Future research could explore its synthesis, properties, and potential applications.